Cas no 2639392-49-5 ((2R)-3-{(benzyloxy)carbonylamino}-2-(tert-butoxy)propanoic acid)

• Product Name: (2R)-3-{(benzyloxy)carbonylamino}-2-(tert-butoxy)propanoic acid
• CAS No: 2639392-49-5
• MF: C₁₅H₂₁NO₅
• MW: 295.330944776535
• CID: 5671494
• PubChem ID: 165897064
• Update Time: 2025-05-26

(2R)-3-{(benzyloxy)carbonylamino}-2-(tert-butoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-3-{[(benzyloxy)carbonyl]amino}-2-(tert-butoxy)propanoic acid
• EN300-27147506
• 2639392-49-5
• (2R)-3-{(benzyloxy)carbonylamino}-2-(tert-butoxy)propanoic acid

• Inchi： 1S/C15H21NO5/c1-15(2,3)21-12(13(17)18)9-16-14(19)20-10-11-7-5-4-6-8-11/h4-8,12H,9-10H2,1-3H3,(H,16,19)(H,17,18)/t12-/m1/s1
• InChI Key： NSRFSAMOHBKOBW-GFCCVEGCSA-N
• SMILES： O([C@@H](C(=O)O)CNC(=O)OCC1C=CC=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 295.14197277g/mol
• Monoisotopic Mass: 295.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 84.9Ų

Additional information on (2R)-3-{(benzyloxy)carbonylamino}-2-(tert-butoxy)propanoic acid

Comprehensive Overview of (2R)-3-{(benzyloxy)carbonylamino}-2-(tert-butoxy)propanoic acid (CAS No. 2639392-49-5)

(2R)-3-{(benzyloxy)carbonylamino}-2-(tert-butoxy)propanoic acid (CAS No. 2639392-49-5) is a chiral carboxylic acid derivative widely utilized in pharmaceutical synthesis and peptide chemistry. This compound features a unique stereocenter at the 2-position, making it valuable for asymmetric synthesis and drug development. Its molecular structure combines a tert-butoxy protecting group and a benzyloxycarbonyl (Cbz) moiety, which are critical for selective deprotection strategies in multi-step organic reactions.

The growing demand for enantiomerically pure intermediates in the pharmaceutical industry has heightened interest in compounds like (2R)-3-{(benzyloxy)carbonylamino}-2-(tert-butoxy)propanoic acid. Researchers frequently search for "chiral building blocks for drug discovery" or "Cbz-protected amino acid derivatives," reflecting its relevance in modern medicinal chemistry. Its CAS No. 2639392-49-5 is often queried alongside terms like "stereoselective synthesis" and "peptide coupling reagents," underscoring its role in cutting-edge applications.

From a synthetic perspective, this compound serves as a versatile precursor for N-protected amino acids, enabling the construction of complex peptidomimetics and bioactive molecules. The tert-butoxy group enhances solubility in organic solvents, while the Cbz group offers orthogonal protection compatibility with other functional groups. Such properties align with trends in "green chemistry" and "atom-efficient synthesis," as industries seek sustainable methods to reduce waste.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing CAS No. 2639392-49-5, ensuring high purity for critical applications. Recent publications highlight its use in "catalyzed asymmetric transformations" and "protease inhibitor design," addressing global health challenges such as antiviral drug development. These advancements resonate with searches for "innovative pharmaceutical intermediates" and "custom synthetic routes."

In conclusion, (2R)-3-{(benzyloxy)carbonylamino}-2-(tert-butoxy)propanoic acid exemplifies the intersection of chirality, protection chemistry, and drug discovery. Its CAS No. 2639392-49-5 remains a focal point for researchers exploring "next-generation therapeutic agents" and "precision synthesis." As the field evolves, this compound will continue to inspire innovations in both academia and industry.